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Compound of Interest

Compound Name: 3,5-Dinitrobenzonitrile

CAS No.: 4110-35-4

Cat. No.: B189459

Get Quote

3,5-Dinitrobenzonitrile is a yellow crystalline solid characterized by a benzene ring substituted

with two electron-withdrawing nitro groups and a nitrile functional group.[3] This specific

arrangement of functional groups dictates its chemical behavior, particularly its susceptibility to

nucleophilic attack and its utility as a building block in complex organic synthesis.[1][2] Its

stability under standard conditions makes it a reliable reagent in multi-step synthetic pathways.

[3]

Diagram 1: Chemical Structure of 3,5-Dinitrobenzonitrile

Caption: Molecular structure of 3,5-Dinitrobenzonitrile.

The key physical and chemical properties are summarized in the table below for quick

reference.
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Property Value Source(s)

CAS Number 4110-35-4

Molecular Formula C₇H₃N₃O₄ [2][4]

Molecular Weight 193.12 g/mol [2]

Appearance
White to yellow to green

powder or crystals
[2][3][5]

Melting Point 125-131 °C [5][6]

IUPAC Name 3,5-dinitrobenzonitrile [4]

Synonyms
5-Cyano-1,3-dinitrobenzene,

1,3-Dinitro-5-cyanobenzene
[3]

Solubility
Sparingly soluble in water;

soluble in acetone and ethanol
[3]

Flash Point 130 °C

Section 2: Synthesis and Purification
The synthesis of 3,5-Dinitrobenzonitrile is a critical process that ensures the high purity

(typically ≥97.5%) required for pharmaceutical and other demanding applications.[1][6] A

common and effective laboratory-scale method involves the dehydration of the corresponding

amide, 3,5-dinitrobenzamide.[5] The choice of a dehydrating agent is crucial; phosgene or its

safer equivalent, diphosgene, in a suitable solvent like trimethyl phosphate, provides an

efficient conversion.

Diagram 2: Synthetic Workflow from 3,5-Dinitrobenzamide
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Reaction Preparation

Dehydration Reaction

Work-up and Purification

Dissolve 3,5-Dinitrobenzamide (10 mmol) 
 in trimethyl phosphate (6.3 mL)

Cool solution to 0-5 °C 
 with constant stirring

Add diphosgene (2 mL) dropwise 
 to the cold solution

Slowly heat reaction mixture 
 to 60 °C for 5 minutes

Cool and quench reaction mixture 
 (e.g., pour onto ice)

Extract product with a suitable 
 organic solvent

Dry organic layer and concentrate 
 under reduced pressure

Recrystallize crude product 
 to obtain pure 3,5-Dinitrobenzonitrile

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 3,5-Dinitrobenzonitrile.
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Experimental Protocol: Dehydration of 3,5-
Dinitrobenzamide
This protocol is based on a reported synthesis and should be performed by trained personnel

in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[5]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 3,5-dinitrobenzamide (2.1 g, 10 mmol) in trimethyl phosphate (6.3 mL).

Cooling: Place the flask in an ice-water bath and stir the solution until the temperature

reaches 0–5 °C.

Reagent Addition: Add diphosgene (2 mL) dropwise to the cold, stirred solution via the

dropping funnel. The slow addition is critical to control the exothermic reaction.

Reaction Progression: After the addition is complete, remove the ice bath and slowly heat

the reaction mixture to 60 °C. Maintain this temperature for approximately 5 minutes to

ensure the reaction goes to completion.[5]

Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture onto

crushed ice to precipitate the crude product and quench any unreacted reagents.

Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water.

Purification: The crude 3,5-Dinitrobenzonitrile can be further purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) to yield a high-purity crystalline product.

Section 3: Chemical Reactivity and Mechanistic
Insights
The reactivity of 3,5-Dinitrobenzonitrile is dominated by the powerful electron-withdrawing

nature of the two nitro groups. This electronic deficit makes the aromatic ring highly susceptible

to nucleophilic aromatic substitution (SₙAr), a cornerstone reaction in the synthesis of many

pharmaceutical ingredients.[1][2]

A classic example that provides significant mechanistic insight is the reaction with sodium

methoxide in methanol.[7] This reaction has been studied to understand the formation of
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intermediates. The methoxide ion can attack the electron-deficient aromatic ring to form a

thermodynamically stable anionic σ-adduct, known as a Meisenheimer complex.[7][8]

Subsequently, a catalytic reaction can occur at the nitrile group to yield methoxy(3,5-

dinitrophenyl)methanimine as the final product.[7]

Diagram 3: Reaction with Methoxide and Meisenheimer Complex Formation

3,5-Dinitrobenzonitrile

Meisenheimer Complex 
 (Anionic σ-Adduct)

Nucleophilic Attack 
 on Aromatic Ring

Methoxide Ion (CH₃O⁻)

Methoxy(3,5-dinitrophenyl)methanimine

Catalytic Reaction 
 at Nitrile Group

Click to download full resolution via product page

Caption: Simplified pathway of 3,5-Dinitrobenzonitrile with methoxide.

This reactivity profile makes 3,5-Dinitrobenzonitrile an indispensable tool for chemists. It

serves as a key starting material for introducing functional groups onto an aromatic scaffold,

which is a common strategy in the construction of complex molecular architectures required for

new therapeutic agents.[1]

Section 4: Applications in Research and Drug
Development
The utility of 3,5-Dinitrobenzonitrile extends across several sectors of the chemical industry,

with its most significant impact in the pharmaceutical and agrochemical fields.[2][3]
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Pharmaceutical Intermediate: It is a versatile building block for synthesizing a wide range of

compounds.[2] Its ability to undergo SₙAr reactions allows for the facile introduction of

various nucleophiles, leading to the creation of diverse chemical libraries for drug screening.

It is particularly valuable in the synthesis of heterocyclic compounds, a class of structures

prevalent in many active pharmaceutical ingredients (APIs).[1] The related 3,5-dinitrobenzoyl

scaffold is a precursor to molecules like Diatrizoic acid, an X-ray contrast agent, and is being

explored for developing new drugs to treat tuberculosis.[9][10]

Agrochemical Development: The compound also serves as a precursor in the synthesis of

various agrochemicals, contributing to the development of new pesticides and herbicides.[2]

Material Science: The unique electronic properties of this nitroaromatic compound open

avenues for research into new materials with specific optical or electronic characteristics.[2]

Section 5: Safety, Handling, and Toxicology
Due to its chemical nature, 3,5-Dinitrobenzonitrile must be handled with appropriate safety

precautions. It is classified as a toxic substance and presents several hazards.[4][11]

GHS Hazard Classification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (H302 + H312 +

H332). Some data also suggests it may be toxic if swallowed (H301).[4]

Skin and Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[4]

Respiratory Irritation: May cause respiratory irritation (H335).[4]

Toxicological Profile: The toxicity of 3,5-Dinitrobenzonitrile is a significant concern.

Metabolism may release cyanide, which can inhibit cytochrome oxidase and impair cellular

respiration, potentially leading to severe health effects.[11] Like other dinitroaromatic

compounds, it is also suspected of causing methemoglobinemia, reducing the oxygen-carrying

capacity of the blood.[12] One source notes it as carcinogenic.

Handling and Personal Protective Equipment (PPE):
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Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[11][13]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.[11]

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator (e.g., N95 dust mask) is required.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents and strong bases.[11]

First Aid Measures:
Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[11][13]

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[11]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

eyelids. Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[11]

Section 6: Spectroscopic Data
Characterization of 3,5-Dinitrobenzonitrile is typically confirmed using standard analytical

techniques. Spectroscopic data is available through various public and commercial databases.

This includes Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Nuclear Magnetic

Resonance (NMR) spectroscopy, which are essential for structure verification and purity

assessment.[4][14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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